![molecular formula C34H68O2 B143676 Cetyl stearate CAS No. 1190-63-2](/img/structure/B143676.png)
Cetyl stearate
Overview
Description
Cetyl Stearate is a wax ester of stearic acid . It is an oily liquid or waxy solid that is used most frequently in the formulation of eye makeup, skin makeup, lipstick, and skin care products . It acts primarily as a lubricant on the skin’s surface, which gives the skin a soft and smooth appearance .
Synthesis Analysis
This compound is prepared by reacting stearic acid with the appropriate alcohol . A solvent-free biocatalytic process has been optimized for the synthesis of high-quality cetyl laurate, myristate, palmitate, and stearate . This enzymatic procedure follows the fundamental principles of Green Chemistry and leads to sustainable products .Chemical Reactions Analysis
The synthesis of this compound involves the reaction of stearic acid with the appropriate alcohol . The influence of the amount of biocatalyst and the temperature were studied in an open-air batch reactor before carrying out the synthesis in a high-performance vacuum reactor with dry nitrogen input to shift the equilibrium towards product formation .Physical And Chemical Properties Analysis
This compound is a wax ester with unique properties of low viscosity and an oily nature, which results in a non-greasy, hydrophobic film when applied to the skin or lips . The physical properties of this compound vary greatly from manufacturer to manufacturer due to differences between the mixtures of fatty acids and fatty alcohol esters that are used .Scientific Research Applications
Cosmetic and Personal Care Applications
- Formulation of Cosmetic Emulsions : Cetyl stearate is used in the formulation of O/W cosmetic emulsions, demonstrating the effectiveness of natural, biodegradable non-ionic emulsifiers in stabilizing these formulations (Djuris et al., 2014).
- Emollient in Cosmetic Products : Its application in the enzymatic esterification process to produce cetostearyl stearate, used as an emollient in cosmetic and hygiene products, shows its role in enhancing the consistency and skin feel of beauty products (Holz et al., 2018).
Energy Storage and Solar Applications
- Solar Thermal Storage : this compound is studied for its solid/liquid transitions, beneficial for passive solar thermal storage. Its stability and thermophysical properties make it suitable for commercial building materials like gypsum and bricks (Nikolić et al., 2003).
Green Chemistry and Sustainable Products
- Solvent-Free Production of High-Quality Esters : Research demonstrates a solvent-free biocatalytic process for synthesizing this compound, aligning with Green Chemistry principles and yielding environmentally friendly products for cosmetics and pharmacy (Serrano‐Arnaldos et al., 2016).
Material Science and Coating Technologies
- Superhydrophobic Coatings : this compound is used in creating superhydrophobic coatings, offering active corrosion protection on anodized surfaces. Its role in enhancing surface morphology and hydrophobicity is significant (Abirami et al., 2021).
- Modification of Organic Solar Cells : It is involved in modifying the interface of electron-extracting contacts in organic solar cells, improving surface morphology, energy level, and conductivity (Wang et al., 2014).
Synthesis of Surfactants and Enhanced Oil Recovery
- Synthesis of Surfactants for Oil Industry : this compound is used in synthesizing surfactants for emulsification, impacting interfacial tension and viscosity, essential in enhanced oil recovery (Chaturvedi et al., 2013).
Mechanism of Action
Target of Action
Cetyl Stearate, also known as Hexadecyl Octadecanoate, is primarily used in the cosmetics industry . Its primary targets are the skin and hair, where it acts as a lubricant .
Mode of Action
This compound interacts with the skin’s surface, acting primarily as a lubricant . This interaction results in the skin having a soft and smooth appearance . It also decreases the thickness of lipsticks, thereby lessening the drag on lips, and imparts water repelling characteristics to nail polishes .
Biochemical Pathways
It is known that it is a wax ester of stearic acid . Wax esters are esters between long chained fatty alcohols and fatty acids . They have significance in pharmaceutical and cosmetics applications and occur naturally in plants and animals .
Pharmacokinetics
It is known that it forms a non-greasy, hydrophobic film when applied to the skin or lips .
Result of Action
The result of this compound’s action is primarily observed in its cosmetic applications. It gives the skin a soft and smooth appearance . In lipsticks, it decreases thickness, reducing drag on the lips . It also imparts water-repelling characteristics to nail polishes .
Properties
IUPAC Name |
hexadecyl octadecanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C34H68O2/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-30-32-34(35)36-33-31-29-27-25-23-21-18-16-14-12-10-8-6-4-2/h3-33H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SSZBUIDZHHWXNJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCC(=O)OCCCCCCCCCCCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C34H68O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5061586 | |
Record name | Hexadecyl stearate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5061586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
508.9 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Other Solid; Pellets or Large Crystals, Solid; [Sigma-Aldrich MSDS] | |
Record name | Octadecanoic acid, hexadecyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Cetyl stearate | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/12876 | |
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CAS No. |
1190-63-2 | |
Record name | Cetyl stearate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1190-63-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cetyl stearate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0001190632 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Octadecanoic acid, hexadecyl ester | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Hexadecyl stearate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5061586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Hexadecyl stearate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.013.386 | |
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Record name | CETYL STEARATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/06RI5UQA7L | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is Cetyl Stearate and what are its common applications?
A1: this compound, also known as Hexadecyl Octadecanoate, is a synthetic wax composed of a mixture of esters of saturated fatty acids and fatty alcohols. It primarily consists of Cetyl Palmitate, this compound, Myristyl Myristate, Myristyl Stearate, Cetyl Myristate, and Stearyl Stearate. [] This compound is frequently incorporated into cosmetics and skincare products as a skin conditioning agent and emollient, typically at concentrations of up to 7%. [] It's also explored as a phase change material (PCM) in latent heat storage applications due to its suitable phase transition temperature and high transition enthalpy. [] Furthermore, research indicates its potential use as a fuel additive for improved fuel efficiency and engine lubrication. []
Q2: How is this compound synthesized?
A2: One method involves a two-step esterification reaction between Stearic Acid and Cetyl Alcohol. [] Another study highlights its production via enzymatic esterification using lipase immobilized on functionalized rice husk silica as a biocatalyst. []
Q3: What is the structural characterization of this compound?
A3: this compound is an ester with the molecular formula C34H68O2. While specific spectroscopic data was not provided in the provided abstracts, common characterization techniques like Fourier transform infrared (FT-IR) spectroscopy, wide-angle X-ray diffraction (WAXD), differential scanning calorimetry (DSC), and thermogravimetric analysis (TG) can provide insights into its structure and thermal properties. []
Q4: Are there any known toxicological concerns associated with this compound?
A5: Safety assessments indicate that this compound, both individually and as a component of Cetyl Esters, demonstrates low systemic toxicity and minimal irritation potential in both animal and human studies. [, ] It was found to be essentially non-irritating to the eyes and minimally irritating to the skin of rabbits. [] Furthermore, it showed no evidence of sensitization, photosensitization, or phototoxicity in clinical trials. [, ]
Q5: How is this compound analyzed and quantified?
A6: High-temperature gas chromatography (GC) has been successfully employed for the direct analysis of alkyl esters in spermaceti, a natural source of this compound. [] Additionally, transesterification with hydrogen bromide in diethyl ether, followed by gas-liquid chromatography (GLC), can identify components in mixtures of fatty esters, including this compound and Cetyl Palmitate. []
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